Phosphoryl fluoride

• InChI: InChI=1S/F3OP/c1-5(2,3)4
• InChI Key: FFUQCRZBKUBHQT-UHFFFAOYSA-N
• Canonical SMILES: O=P(F)(F)F
• Molecular Formula: F3OP
• DSSTOX Substance ID: DTXSID1065504
• Molecular Weight: 103.968 g/mol
• CAS No.: 13478-20-1

Description

It is a colorless gas that hydrolyzes rapidly and has a critical temperature of 73°C and a critical pressure of 4.25 bars . This compound is known for its reactivity and is used in various chemical processes.

Scientific Research Applications

Phosphoryl fluoride is used extensively in scientific research, particularly in the study of phosphoryl transfer enzymes. Metal fluoride complexes, such as those formed with this compound, are used to mimic transition states in enzymatic reactions. These complexes provide valuable insights into the mechanisms of enzymes like kinases, phosphatases, and phosphomutases .

In addition, this compound is used in structural biology to study enzyme mechanisms through techniques like X-ray crystallography and NMR spectroscopy .

Mechanism of Action

Fluoride is a well-known G protein activator. Activation of heterotrimeric GTP-binding proteins by fluoride requires trace amounts of Al3+ or Be2+ ions. As phosphate analogs, AlF or BeF affect the activity of a variety of phosphoryl transfer enzymes.

Safety and Hazards

Phosphoryl fluoride is considered hazardous. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The increasing demand for the development of unprecedented routes to access fluorinated molecules has led researchers to perform intriguing research around the world. In this context, fluorinating reagents and fluorinated building blocks have been the two pillars for the generation of diverse organic scaffolds.

Preparation Methods

Phosphoryl fluoride is typically prepared by the partial hydrolysis of phosphorus pentafluoride. The reaction can be represented as follows: [ \text{PF}_5 + \text{H}_2\text{O} \rightarrow \text{POF}_3 + 2\text{HF} ] This method involves the careful control of reaction conditions to ensure the desired product is obtained .

In industrial settings, this compound can also be synthesized using a phosphorus reagent and sodium fluoride under the protection of an inert gas. Trifluoroacetic anhydride and dimethyl sulfoxide are added to an organic solvent to facilitate the reaction .

Chemical Reactions Analysis

Phosphoryl fluoride undergoes several types of chemical reactions, including hydrolysis, substitution, and complex formation. Some key reactions include:

• Hydrolysis: : this compound reacts with water to form difluorophosphoric acid and hydrofluoric acid: [ \text{POF}_3 + \text{H}_2\text{O} \rightarrow \text{HPO}_2\text{F}_2 + \text{HF} ] Further hydrolysis leads to the formation of monofluorophosphoric acid and phosphoric acid: [ \text{HPO}_2\text{F}_2 + \text{H}_2\text{O} \rightarrow \text{H}_2\text{PO}_3\text{F} + \text{HF} ] [ \text{H}_2\text{PO}_3\text{F} + \text{H}_2\text{O} \rightarrow \text{H}_3\text{PO}_4 + \text{HF} ]

• Substitution: : this compound can react with dimethylamine to produce dimethylaminophosphoryl difluoride and difluorophosphate ions .

Comparison with Similar Compounds

Phosphoryl fluoride is similar to other metal fluoride compounds, such as aluminum fluoride (AlF₄⁻) and magnesium fluoride (MgF₃⁻), which are also used as phosphate analogs in enzymatic studies . this compound is unique in its ability to form stable complexes that closely mimic the transition states of phosphoryl transfer reactions. This makes it a valuable tool in the study of enzyme mechanisms and the development of new biochemical assays .

Similar compounds include:

• Phosphoryl chloride (POCl₃)
• Phosphoryl bromide (POBr₃)
• Thiothis compound (PSF₃)
• Phosphorus pentafluoride (PF₅)

These compounds share some chemical properties with this compound but differ in their reactivity and applications.